2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide
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Description
2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C15H10BrF2NO3 and its molecular weight is 370.15. The purity is usually 95%.
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Scientific Research Applications
Environmental Implications and Degradation Pathways
Research on related brominated compounds and acetamides suggests significant environmental implications, particularly concerning their persistence, degradation pathways, and potential toxicity. Studies on the environmental concentrations, toxicology, and degradation pathways of related brominated phenols and acetamides have highlighted the ubiquity of these compounds in the environment and their various degradation products (Koch & Sures, 2018; Liu et al., 2018). These studies contribute to understanding the fate of such compounds in aquatic environments and their potential impact on wildlife and human health.
Pharmacological Interests
Compounds with similar structures have been explored for various pharmacological effects, including their analgesic, anti-inflammatory, and antidepressant actions. The metabolism and pharmacological actions of acetaminophen, a well-known analgesic, have been extensively studied, revealing complex pathways involving various metabolites and suggesting potential therapeutic mechanisms (Zanos et al., 2018). This indicates a possible interest in exploring the pharmacological applications of similarly structured compounds, focusing on their metabolic pathways and therapeutic potentials.
Analytical and Environmental Chemistry
The occurrence and fate of acetamides and brominated compounds in water and other environmental compartments have been subject to research, highlighting concerns regarding their presence and impacts (Vo et al., 2019). Studies have focused on developing removal strategies and understanding transformation pathways, which is crucial for environmental protection and public health.
Chemical Synthesis and Applications
The chemical diversity and synthesis of phenoxy acetamide derivatives have been explored for their potential therapeutic applications, demonstrating the versatility of these compounds in drug design and development (Al-Ostoot et al., 2021). This area of research is crucial for medicinal chemistry, offering insights into the design of new pharmaceuticals or improving existing drugs.
Properties
IUPAC Name |
2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrF2NO3/c16-10-1-4-14(9(5-10)7-20)22-8-15(21)19-11-2-3-12(17)13(18)6-11/h1-7H,8H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAKSLTPNTRNWSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)COC2=C(C=C(C=C2)Br)C=O)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrF2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.